Cas no 305-96-4 (a-Methyl-D,L-m-tyrosine)

a-Methyl-D,L-m-tyrosine Properties

Names and Identifiers

• (S)-2-Amino-3-(3-hydroxyphenyl)-2-methylpropanoic acid
• α-Methyl-D,L-m-tyrosine
• DL-ALPHA-METHYL-M-TYROSINE CRYSTALLINE
• DL-ALPHA-METHYL-M-TYROSINE MONOHYDRATE
• Phenylalanine,3-hydroxy-a-methyl-
• α-Methyl-D,L-m-tyros
• 1H-Indole-3-propanoicacid,a-amino-2,3-dihydro-3-hydroxy-2-oxo
• +Expand

• InChIKey： CAHPJJJZLQXPKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO3/c1-10(11,9(13)14)6-7-3-2-4-8(12)5-7/h2-5,12H,6,11H2,1H3,(H,13,14)
• SMILES： CC(CC1=CC(=CC=C1)O)(C(=O)O)N

Computed Properties

• Exact Mass: 195.09000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.09
• Heavy Atom Count: 14
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• LogP: 1.43700
• PSA: 83.55000
• Refractive Index: 1.599
• Boiling Point: 385.6°C at 760 mmHg
• Melting Point: 167-169°C
• Flash Point: 187°C
• Density: 1.283

a-Methyl-D,L-m-tyrosine Security Information

a-Methyl-D,L-m-tyrosine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%